Cas no 1416948-73-6 (N-(cyclopentylmethyl)hydroxylamine)

N-(cyclopentylmethyl)hydroxylamine structure
1416948-73-6 structure
Product Name:N-(cyclopentylmethyl)hydroxylamine
CAS No:1416948-73-6
MF:C6H13NO
MW:115.173521757126
CID:5959302
PubChem ID:82686203
Update Time:2024-01-14

N-(cyclopentylmethyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • Cyclopentanemethanamine, N-hydroxy-
    • N-(cyclopentylmethyl)hydroxylamine
    • AKOS021003822
    • EN300-1870054
    • 1416948-73-6
    • Inchi: 1S/C6H13NO/c8-7-5-6-3-1-2-4-6/h6-8H,1-5H2
    • InChI Key: RUKHNVIOKWDUGI-UHFFFAOYSA-N
    • SMILES: C1(CNO)CCCC1

Computed Properties

  • Exact Mass: 115.099714038g/mol
  • Monoisotopic Mass: 115.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 59.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • Density: 0.991±0.06 g/cm3(Predicted)
  • Boiling Point: 204.6±23.0 °C(Predicted)
  • pka: 14.09±0.30(Predicted)

N-(cyclopentylmethyl)hydroxylamine Pricemore >>

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